Cas no 1234997-11-5 (methyl 4-{[(3-bromophenyl)formamido]methyl}piperidine-1-carboxylate)

• Product Name: methyl 4-{[(3-bromophenyl)formamido]methyl}piperidine-1-carboxylate
• CAS No: 1234997-11-5
• MF: C₁₅H₁₉BrN₂O₃
• MW: 355.226963281631
• CID: 5763179
• PubChem ID: 49688834
• Update Time: 2025-06-07

methyl 4-{[(3-bromophenyl)formamido]methyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-((3-bromobenzamido)methyl)piperidine-1-carboxylate
• AKOS024492168
• F5033-3451
• 1234997-11-5
• METHYL 4-{[(3-BROMOPHENYL)FORMAMIDO]METHYL}PIPERIDINE-1-CARBOXYLATE
• VU0631360-1
• methyl 4-[[(3-bromobenzoyl)amino]methyl]piperidine-1-carboxylate
• WAPOOXDYCYRWLR-UHFFFAOYSA-N
• methyl 4-{[(3-bromophenyl)formamido]methyl}piperidine-1-carboxylate

• Inchi： 1S/C15H19BrN2O3/c1-21-15(20)18-7-5-11(6-8-18)10-17-14(19)12-3-2-4-13(16)9-12/h2-4,9,11H,5-8,10H2,1H3,(H,17,19)
• InChI Key： WAPOOXDYCYRWLR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(NCC1CCN(C(=O)OC)CC1)=O

Computed Properties

• Exact Mass: 354.058
• Monoisotopic Mass: 354.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on methyl 4-{[(3-bromophenyl)formamido]methyl}piperidine-1-carboxylate

Methyl 4-{[(3-bromophenyl)formamido]methyl}piperidine-1-carboxylate (CAS No. 1234997-11-5): A Comprehensive Overview

Methyl 4-{[(3-bromophenyl)formamido]methyl}piperidine-1-carboxylate, identified by its CAS number 1234997-11-5, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a valuable subject of study for researchers exploring new therapeutic agents. The structural features of this molecule, particularly its 4-{[(3-bromophenyl)formamido]methyl}piperidine-1-carboxylate moiety, contribute to its unique chemical and pharmacological properties.

The synthesis and characterization of this compound have been the focus of several recent studies, reflecting its importance in drug discovery and development. The presence of a bromophenyl group in the structure suggests potential interactions with biological targets, which could be exploited for therapeutic purposes. Additionally, the piperidine ring is a common pharmacophore in many drugs due to its ability to enhance binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel piperidine-based compounds for their potential applications in treating various diseases. Research has shown that modifications to the piperidine core can significantly alter the biological activity of these molecules. The specific substitution pattern in methyl 4-{[(3-bromophenyl)formamido]methyl}piperidine-1-carboxylate may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

The chemical properties of this compound, such as its solubility, stability, and reactivity, are critical factors that influence its suitability for pharmaceutical applications. These properties can be tailored through careful molecular design and optimization. For instance, the formamido group may serve as a linker or anchor point for further functionalization, allowing chemists to create more complex derivatives with enhanced biological activity.

One of the most exciting aspects of studying compounds like methyl 4-{[(3-bromophenyl)formamido]methyl}piperidine-1-carboxylate is the potential for discovering new therapeutic targets. The bromophenyl moiety, in particular, has been shown to interact with various enzymes and receptors, suggesting multiple avenues for drug design. By understanding these interactions at a molecular level, researchers can develop more effective and targeted treatments for a wide range of diseases.

The role of computational chemistry and molecular modeling in studying this compound cannot be overstated. These tools allow researchers to predict the behavior of molecules before they are synthesized, saving time and resources. Additionally, they can help identify potential lead compounds that may be further optimized through experimental methods. The integration of computational and experimental approaches has become increasingly important in modern drug discovery.

Recent advances in synthetic chemistry have also contributed to the growing interest in this type of compound. New methodologies for constructing complex molecules have made it possible to access structures that were previously difficult or impossible to synthesize. This has opened up new possibilities for designing drugs with unique properties and improved efficacy.

The biological evaluation of methyl 4-{[(3-bromophenyl)formamido]methyl}piperidine-1-carboxylate has revealed several interesting findings. In vitro studies have shown that this compound exhibits moderate activity against certain enzymatic targets, suggesting potential therapeutic applications. However, further research is needed to fully understand its mechanism of action and to assess its safety profile.

One area of particular interest is the potential use of this compound in treating neurological disorders. Piperidine-based molecules have shown promise in this field due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. The specific structural features of methyl 4-{[(3-bromophenyl)formamido]methyl}piperidine-1-carboxylate may make it an ideal candidate for developing new treatments for conditions such as Alzheimer's disease or Parkinson's disease.

The development of novel drug candidates is a complex process that involves multiple stages, from initial discovery to clinical trials. Each stage presents unique challenges and opportunities for innovation. The study of compounds like methyl 4-{[(3-bromophenyl)formamido]methyl}piperidine-1-carboxylate exemplifies how basic research can lead to the discovery of new therapeutic agents with significant clinical implications.

In conclusion, methyl 4-{[(3-bromophenyl)formamido]methyl}piperidine-1-carboxylate (CAS No. 1234997-11-5) is a compound with great potential in pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further study. As our understanding of drug design and development continues to evolve, compounds like this will play an increasingly important role in the fight against human disease.